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Compound of Interest

Compound Name: Yhhu-3792

Cat. No.: B10825779 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Abstract
Yhhu-3792 is a novel small molecule activator of the Notch signaling pathway. It has been

demonstrated to enhance the self-renewal capacity of neural stem cells (NSCs) both in vitro

and in vivo.[1][2][3] Preclinical studies in murine models have shown that administration of

Yhhu-3792 expands the NSC pool in the hippocampal dentate gyrus, promotes endogenous

neurogenesis, and improves spatial and episodic memory.[1][2] These findings suggest that

Yhhu-3792 holds potential as a research tool for investigating neurodegenerative diseases and

neural regeneration. This document provides detailed application notes and protocols for the

use of Yhhu-3792 in preclinical research settings.

Supplier and Purchasing Information
Yhhu-3792 is available from several suppliers for research purposes. Researchers should

always refer to the supplier's certificate of analysis for batch-specific information.
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Supplier Product Name Catalog Number

Tocris Bioscience Yhhu 3792 6599

R&D Systems Yhhu 3792 6599

MedChemExpress Yhhu-3792 HY-120782

Cambridge Bioscience Yhhu-3792 HY-120782-100mg

Fisher Scientific Tocris Bioscience Yhhu 3792 17-6599-10

Physicochemical Properties and Storage
Property Value Reference

Molecular Weight 436.93 g/mol (HCl salt)

Formula C₂₄H₂₄N₄O₂・HCl

Purity ≥98%

Solubility Soluble to 100 mM in DMSO

Storage Store at -20°C

Preparation of Stock Solutions:

For a 10 mM stock solution, dissolve 4.37 mg of Yhhu-3792 (HCl salt) in 1 mL of DMSO.

Prepare aliquots to avoid repeated freeze-thaw cycles. For cell culture experiments, further

dilute the stock solution in the appropriate culture medium to the desired final concentration.

For in vivo studies, the compound may be formulated in a suitable vehicle such as saline or a

solution containing DMSO and Tween 80, but researchers should validate the vehicle for the

specific application.

Mechanism of Action
Yhhu-3792 functions as an activator of the Notch signaling pathway.[1][2] This pathway is

crucial for regulating the self-renewal and differentiation of neural stem cells. Yhhu-3792 has

been shown to promote the expression of the Notch target genes Hes3 and Hes5.[1][2] The

activation of this pathway by Yhhu-3792 leads to an expansion of the neural stem cell pool.
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In Vivo Study Design

Behavioral Paradigms

Histological Analysis

Daily Yhhu-3792 Injection
(10-20 mg/kg, i.p.) for 3 weeks
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10825779#yhhu-3792-supplier-and-purchasing-
information-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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